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Compound of Interest

\

cyclo[N(Me)Ala-bAla-D-OLeu-D-

Compound Name:
Pro-lle-DL-N(Me)Val]

Cat. No.: B8128621

Get Quote

Subject:.cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-lle-DL-N(Me)Val] Classification: Cyclic
Hexadepsipeptide / Peptidomimetic Application: Membrane Permeability & Metabolic Stability
Studies[1]

Executive Summary & Comparative Analysis

In the development of orally bioavailable biologics, cyclic peptides are often modified to

overcome the "Lipinski Rule of 5" limitations. The subject molecule, Compound A
(cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-lle-DL-N(Me)Val]), represents a "hybrid" scaffold
incorporating three distinct stability-enhancing features:

Backbone N-Methylation: Reduces hydrogen bond donors (HBD) to improve passive
membrane diffusion.[1]

Depsipeptide Linkage (D-OLeu): Introduction of an ester bond (D-Leucic acid) to modulate
backbone geometry and proteolytic susceptibility.[1]

Non-Standard Residues: Inclusion of
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-Alanine (bAla) and D-amino acids to prevent enzymatic recognition.

Comparative Performance Matrix

The following table contrasts Compound A with standard peptide formats, highlighting why this

specific architecture is preferred for "beyond-rule-of-5" (bR05) drug discovery.

Compound A . Non-Methylated
Feature ) Linear Analog .
(Subject) Cyclic Analog
) High (Locked via N
Conformational o Low (Ensemble of Moderate (Stabilized
o cyclization & N-Me
Rigidity ) conformers) by H-bonds only)
steric clash)
Membrane High (

Permeability (

)

cm/s) due to masked

polar surface area

Low (Exposed

backbone amides)

Low/Moderate (High

desolvation penalty)

Metabolic Stability (

> 120 min (Resistant

to proteases &

<10 min (Rapid

proteolysis)

~30-60 min
(Susceptible to N-

) esterases) dealkylation)
Very High (Cis/trans
NMR Complexity isomers, overlapping Moderate Moderate/High
signals)
N Moderate
Solubility (DMSO) Excellent Good

(Aggregation prone)

Key Insight: The inclusion of D-OLeu (an

-hydroxy acid) removes a backbone amide proton entirely, acting synergistically with

N-methylation to lower the desolvation energy required for the molecule to enter the

lipid bilayer.
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Technical Deep Dive: NMR Characterization Strategy

Characterizing Compound A requires a deviation from standard protein NMR workflows due to
the lack of sequential NH-NH NOEs (interrupted by N-methylation and the ester bond) and the
presence of cis/trans isomerism around the N-methylated amides.

Critical Structural Features & NMR Signatures

e The Depsipeptide Linkage (D-OLeu):
o Signature: Absence of an amide proton (NH) for the Leucine-like residue.[1]
o Chemical Shift: The

-proton (
) of D-OLeu will be significantly deshielded (

~4.8-5.2 ppm) compared to a standard Leu

(

~4.2 ppm) due to the electronegativity of the ester oxygen.[1]
o Connectivity: HMBC correlation from D-OLeu
to the preceding carbonyl (bAla CO) identifies the ester bond.[1]
o N-Methylation Sites (N(Me)Ala, N(Me)Val):
o Signature: Strong singlets in the

2.8-3.2 ppm region.

o Isomerism: N-methylated peptide bonds can exist in cis or trans conformations. Multiple
sets of peaks (major/minor conformers) are often observed.[1] Exchange spectroscopy
(EXSY) may be required if broadening occurs.[1]

e -Alanine (bAla):

o Spin System: Distinct
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connectivity.

o COSY/TOCSY: Shows a 3-spin system (NH-H
-H
) rather than the standard 2-spin (NH-H

) amide unit.[1]

Stereochemical Verification (D vs. L vs. DL)

The sequence contains DL-N(Me)Val.[1] If synthesized as a racemic mixture, the NMR
spectrum will show two distinct sets of signals (diastereomers) for the entire molecule, not just
the Valine residue.

e Recommendation: If the DL residue was not separated prior to cyclization, expect signal
doubling. If separated, NOE patterns (intra-residue

) must be used to confirm the specific diastereomer (L-Val usually shows strong

in extended chains, but cyclic constraints vary).[1]

Experimental Protocol: Step-by-Step
Characterization

Objective: Complete assignment and 3D structure calculation. Sample Prep: Dissolve 2-5 mg
of Compound A in 600

L DMSO-
or CD

OH. (DMSO is preferred to minimize exchange of amide protons).[1]

Phase 1: Resonance Assignment (Through-Bond)[1]

e 1D

H NMR:
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o Identify amide region (7.0-9.0 ppm).[1] Count NH signals. Expect 3 NHs only (lle, D-Pro*,
bAla). Note: Proline has no NH; N(Me)Ala, N(Me)Val, and OLeu lack NHs.[1]

o Identify N-Me region (2.8-3.2 ppm).[1] Integrate to ensure 2 methyl groups.

e 2D TOCSY (Total Correlation Spectroscopy):
o Mixing time: 80 ms.
o Goal: Identify amino acid spin systems.

o Challenge:bAla will show correlations between NH and two sets of methylene protons. Pro
and N(Me) residues must be identified starting from

or

as they lack NHs.[1]
e 2D HSQC (
H-
C):
o Goal: Assign carbons to protons.
o Critical Step: Differentiate

carbons (45-60 ppm) from N-Me carbons (30-40 ppm).[1]

Phase 2: Sequential Connectivity (Through-Space &
Bond)[1]

e 2D HMBC (Heteronuclear Multiple Bond Correlation):
o Goal: Link spin systems across the "silent” peptide/ester bonds.
o Workflow:

= N(Me)Ala
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protons
Correlation to preceding Carbonyl (Val CO).[1]

= D-OLeu
Correlation to preceding Carbonyl (bAla CO) (Ester Linkage Proof).
e 2D ROESY (Rotating-frame Overhauser Effect):
o Mixing time: 200-300 ms.

o Why ROESY? For mid-sized molecules (MW ~600-800 Da), NOE signals may be near
zero due to tumbling rates (

).[1] ROE is always positive.
o Goal: Sequential walking (

or

).[1]

o Conformation: Strong

NOEs indicate cis-peptide bonds (common in N-methylated residues and Proline).[1]

Phase 3: Temperature Coefficients (Hydrogen Bonding)

[1]

e Run 1D

H NMR at 298K, 303K, 308K, 313K, 318K.

e Plot

NH vs Temperature.

e Interpretation:
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ppb/K indicates a solvent-shielded (intramolecularly H-bonded) amide, confirming the cyclic
constraint.[1]

Visualization of Workflow

The following diagram illustrates the logical flow for assigning the "silent” regions (Ester and N-
Methyl sites) which are the most challenging aspects of this molecule.

Sample: cyclo[N(Me)Ala-bAla-D-OLeu...]

2D TOCSY
Identify Spin Systems

Has Amide Proton?

Yes No
lle, bAla N(Me)Ala, N(Me)Val, D-Pro, D-OLeu
(Standard Assignment) (No NH Signal)

Sequential NH-NH Bridge Silent Gap

2D HMBC
(Inter-residue Connectivity)

2D ROESY/NOESY
(Stereochem & Sequence)

Confirm Ester Bond: Confirm N-Me Link:
OLeu H-alpha -> bAla C=0 N-Me H -> Preceding C=0

Final 3D Structure
(Restrained MD)
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Click to download full resolution via product page
Caption: Logic flow for bridging "silent” NMR gaps caused by N-methylation and ester linkages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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